Cas no 895000-89-2 (2,4-dimethyl-N-{3-3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzene-1-sulfonamide)

2,4-Dimethyl-N-{3-[3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzene-1-sulfonamide is a specialized sulfonamide derivative featuring a triazolopyridazine core linked to a dimethylbenzene sulfonamide moiety. Its structural complexity confers high selectivity and binding affinity, making it a valuable intermediate in medicinal chemistry, particularly for targeting kinase-related pathways. The pyridine and triazole heterocycles enhance its potential as a scaffold for developing bioactive compounds. This compound exhibits favorable physicochemical properties, including moderate solubility and stability, facilitating its use in drug discovery research. Its precise molecular architecture allows for tailored modifications, supporting the exploration of structure-activity relationships in therapeutic agent design.
2,4-dimethyl-N-{3-3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzene-1-sulfonamide structure
895000-89-2 structure
Product Name:2,4-dimethyl-N-{3-3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzene-1-sulfonamide
CAS No:895000-89-2
MF:C24H20N6O2S
MW:456.519602775574
CID:6468268
Update Time:2025-10-29

2,4-dimethyl-N-{3-3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,4-dimethyl-N-{3-3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzene-1-sulfonamide
    • 2,4-dimethyl-N-[3-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzenesulfonamide
    • Inchi: 1S/C24H20N6O2S/c1-16-8-10-22(17(2)13-16)33(31,32)29-20-7-3-5-18(14-20)21-9-11-23-26-27-24(30(23)28-21)19-6-4-12-25-15-19/h3-15,29H,1-2H3
    • InChI Key: NTJZGUFZEMWWPG-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=CC=CC(C3=NN4C(C5=CC=CN=C5)=NN=C4C=C3)=C2)(=O)=O)=CC=C(C)C=C1C

2,4-dimethyl-N-{3-3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzene-1-sulfonamide Pricemore >>

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2,4-dimethyl-N-{3-3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzene-1-sulfonamide Related Literature

Additional information on 2,4-dimethyl-N-{3-3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzene-1-sulfonamide

Comprehensive Guide to 2,4-dimethyl-N-{3-[3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzene-1-sulfonamide (CAS No. 895000-89-2)

2,4-dimethyl-N-{3-[3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzene-1-sulfonamide (CAS No. 895000-89-2) is a specialized sulfonamide derivative with a unique heterocyclic structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a kinase inhibitor and biological modulator. The molecular framework combines a triazolopyridazine core with a sulfonamide linkage, making it an interesting candidate for drug discovery and material science applications.

The chemical structure of 2,4-dimethyl-N-{3-[3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzene-1-sulfonamide features multiple aromatic rings, including a pyridine and a benzene moiety, which contribute to its stability and binding affinity. Researchers are particularly interested in its potential role in cancer therapy, given its structural similarity to known tyrosine kinase inhibitors. The compound's solubility and bioavailability are key areas of study, as these properties influence its efficacy in biological systems.

In recent years, the demand for heterocyclic compounds like 2,4-dimethyl-N-{3-[3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzene-1-sulfonamide has surged, driven by advancements in precision medicine and targeted drug delivery. The compound's ability to interact with specific enzyme active sites makes it a promising candidate for treating diseases with aberrant signaling pathways. Additionally, its potential applications in agricultural chemistry are being explored, particularly in the development of novel pesticides and herbicides.

The synthesis of 2,4-dimethyl-N-{3-[3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzene-1-sulfonamide involves multi-step organic reactions, including cyclization and sulfonylation processes. Researchers emphasize the importance of optimizing reaction conditions to improve yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and ensure its quality for further studies.

From a commercial perspective, 2,4-dimethyl-N-{3-[3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzene-1-sulfonamide is available through specialized chemical suppliers and research catalogs. Its pricing and availability may vary depending on the scale of procurement and the supplier's location. Scientists and manufacturers interested in this compound should verify its regulatory status and ensure compliance with local safety guidelines before use.

Future research on 2,4-dimethyl-N-{3-[3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzene-1-sulfonamide is expected to focus on its mechanism of action and potential therapeutic applications. Collaborative efforts between academia and industry will likely accelerate its development, particularly in areas like oncology and infectious diseases. As the scientific community continues to explore its properties, this compound may emerge as a key player in next-generation pharmaceutical innovations.

For researchers seeking detailed information on 2,4-dimethyl-N-{3-[3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzene-1-sulfonamide, it is advisable to consult peer-reviewed scientific literature and patent databases. These resources provide insights into its synthesis, biological activity, and potential applications. Additionally, staying updated with the latest conference proceedings and research grants can offer valuable opportunities for collaboration and funding.

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